Cas no 130335-48-7 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-)

• Product Name: 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
• CAS No: 130335-48-7
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 204707
• Update Time: 2024-03-01

9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
• 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-butenyl)- (9CI)
• Morusignin D
• 9H-Xanthen-9-one, 1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-

• Inchi： 1S/C19H18O6/c1-9(2)4-5-10-13(21)8-14-15(16(10)22)17(23)11-6-7-12(20)19(24-3)18(11)25-14/h4,6-8,20-22H,5H2,1-3H3
• InChI Key： HYBKBBVYRCBCKS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OC)=C(O)C=C2)OC2=C1C(O)=C(C/C=C(/C)\C)C(O)=C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• XLogP3: 2.461

Experimental Properties

• Density: 1.376±0.06 g/cm3(Predicted)
• Melting Point: 226-228 °C(Solv: hexane (110-54-3); acetone (67-64-1))
• Boiling Point: 604.0±55.0 °C(Predicted)
• pka: 7.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-prenylated xanthones